ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate

• IUPAC Name: ethyl 3-benzyl-1-(1H-pyrazol-5-ylmethyl)piperidine-3-carboxylate
• InChI: InChI=1S/C19H25N3O2/c1-2-24-18(23)19(13-16-7-4-3-5-8-16)10-6-12-22(15-19)14-17-9-11-20-21-17/h3-5,7-9,11H,2,6,10,12-15H2,1H3,(H,20,21)
• InChI Key: NGIGGGBLHIBWSV-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)C1(CCCN(C1)CC2=CC=NN2)CC3=CC=CC=C3
• Molecular Formula: C19H25N3O2
• Molecular Weight: 327.4 g/mol

Description

Ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate is a chemical compound that belongs to the family of piperidinecarboxylate derivatives. This compound has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and biochemistry.

Mechanism of Action

The mechanism of action of ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate is not well understood. However, studies have shown that it exerts its effects by modulating various signaling pathways in the body. It has been found to inhibit the production of inflammatory cytokines and prostaglandins, which are responsible for causing inflammation and pain. It has also been shown to induce apoptosis in cancer cells by inhibiting the activity of various enzymes and proteins that are involved in cell proliferation.
Biochemical and Physiological Effects:
Ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate has been shown to have various biochemical and physiological effects. It has been found to reduce inflammation and pain in animal models of arthritis and neuropathic pain. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. Additionally, it has been found to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

The advantages of using ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate in lab experiments include its high potency and selectivity, low toxicity, and ease of synthesis. However, its limitations include its poor solubility in water, which can make it difficult to administer in vivo, and its limited stability, which can result in degradation over time.

Future Directions

There are several future directions for research on ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate. One area of research could focus on improving its solubility and stability to enhance its potential as a therapeutic agent. Another area of research could focus on elucidating its mechanism of action to better understand its effects on various signaling pathways in the body. Additionally, further studies could explore its potential applications in the treatment of other diseases, such as multiple sclerosis and rheumatoid arthritis.

Synthesis Methods

The synthesis of ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate involves a multi-step process. The initial step involves the condensation of benzylamine and ethyl 3-oxo-3-piperidinecarboxylate in the presence of a suitable catalyst. The resulting intermediate compound is then treated with hydrazine hydrate to obtain ethyl 3-(benzylamino)-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate. Finally, the compound is esterified using ethyl chloroformate to yield ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate.

Scientific Research Applications

Ethyl 3-benzyl-1-(1H-pyrazol-3-ylmethyl)-3-piperidinecarboxylate has shown potential applications in various scientific research fields. It has been extensively studied for its anti-inflammatory, analgesic, and anti-cancer properties. Studies have also shown that this compound has potential applications in the treatment of neurological disorders such as Alzheimer's and Parkinson's disease.